Technical Whitepaper: Chemical Structure, Physical Properties, and Applications of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine
Technical Whitepaper: Chemical Structure, Physical Properties, and Applications of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine
Executive Summary
As the demands for advanced moisture scavengers, controlled-release prodrugs, and specialized chemical intermediates grow, sterically hindered heterocyclic compounds have emerged as critical architectural building blocks. 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine (CAS 30094-06-5)[] is a highly specialized derivative of the 1,3-oxazolidine family. This whitepaper provides an in-depth technical analysis of its structural chemistry, physical properties, and self-validating synthesis protocols, designed specifically for researchers and drug development professionals.
Structural Chemistry and Mechanistic Significance
The chemical behavior of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine is dictated by two primary structural features:
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The 2-(2-Methoxyphenyl) Substitution: The ortho-methoxy group on the phenyl ring provides significant electron density through resonance and inductive effects. This electron-rich aromatic system stabilizes the transient iminium ion formed during ring-opening, while also increasing the overall lipophilicity of the molecule.
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The 3,4,4-Trimethyl Enclosure: The presence of a gem-dimethyl group at the C4 position, coupled with an N-methyl group at position 3, creates extreme steric encumbrance around the nitrogen and oxygen heteroatoms.
In solution, 1,3-oxazolidines exist in a dynamic Ring-Chain Tautomerism equilibrium with their open-chain Schiff base (iminium) forms. However, the severe steric bulk of the 3,4,4-trimethyl configuration kinetically traps the molecule in the closed-ring form, preventing rapid hydrolysis and making it an exceptionally stable intermediate compared to unhindered oxazolidines ([2]).
Physical and Chemical Properties
To facilitate rapid comparison for formulation and synthetic planning, the quantitative physical and chemical properties of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine are summarized below.
| Property | Value | Source / Validation |
| CAS Number | 30094-06-5 | [] |
| Molecular Formula | C₁₃H₁₉NO₂ | Structural Derivation |
| Molecular Weight | 221.29 g/mol | [3] |
| Exact Mass | 221.141578 Da | [3] |
| Rotatable Bond Count | 2 | [3] |
| Hydrogen Bond Acceptors | 3 (N, O, O-CH₃) | Structural Derivation |
| Hydrogen Bond Donors | 0 | Structural Derivation |
Synthesis and Self-Validating Experimental Protocol
The synthesis of this compound relies on the condensation of an aromatic aldehyde with a sterically hindered amino alcohol. As an Application Scientist, I emphasize designing workflows that provide macroscopic proof of microscopic success.
Step-by-Step Methodology
Reagents: 2-Methoxybenzaldehyde (1.0 eq) and 2-Methyl-2-(methylamino)propan-1-ol (1.05 eq).
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Preparation & Solvent Selection: Suspend the reactants in anhydrous toluene to achieve a 0.5 M concentration.
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Causality: Toluene is specifically selected because its boiling point (110.6 °C) facilitates the rapid azeotropic distillation of water. Removing water is thermodynamically required to push the equilibrium entirely toward the closed-ring oxazolidine. A slight excess of the amino alcohol compensates for evaporative loss and ensures complete consumption of the aldehyde.
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Reaction Execution: Attach a Dean-Stark trap and a reflux condenser to the reaction flask. Heat the mixture to reflux for 4–6 hours.
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Self-Validating System: This protocol acts as a self-validating system. The theoretical yield of water for a 1-mole scale reaction is exactly 18.0 mL. The macroscopic accumulation of this exact volume in the Dean-Stark trap provides real-time, visual confirmation that the microscopic condensation is 100% complete, eliminating the need for constant, disruptive TLC sampling.
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Isolation: Once water evolution ceases, cool the reaction to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.
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Purification: Purify the resulting crude oil via fractional vacuum distillation to yield the pure 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine as a clear to pale-yellow liquid.
Fig 1: Synthesis workflow and ring-chain tautomerism of the oxazolidine derivative.
Applications: Moisture Scavenging and Prodrug Kinetics
The 3,4,4-trimethyl-1,3-oxazolidine core is widely utilized in industrial chemistry as a moisture scavenger in polyurethane coatings and as an antimicrobial preservative ([4], [5]).
Mechanism of Action
When exposed to water, the oxazolidine ring undergoes hydrolysis to release the parent aldehyde and amino alcohol.
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Causality of Steric Hindrance: In unhindered oxazolidines, this hydrolysis is nearly instantaneous. However, the gem-dimethyl groups at C4 physically block the trajectory of incoming water molecules (nucleophilic attack) toward the protonated nitrogen/carbon centers. This steric shield dramatically slows the reaction kinetics, transforming the molecule from a rapidly degrading species into a controlled, sustained-release moisture scavenger or prodrug payload.
Fig 2: Controlled hydrolysis pathway of sterically hindered 1,3-oxazolidines.
Analytical Characterization Standards
To verify the integrity of the synthesized compound, the following analytical markers should be observed:
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¹H NMR (CDCl₃): The diagnostic acetal-like proton at the C2 position of the oxazolidine ring typically appears as a distinct singlet between δ 5.0 - 5.5 ppm. The methoxy group (-OCH₃) will appear as a sharp singlet near δ 3.8 ppm. The gem-dimethyl protons at C4 will appear as two distinct singlets (due to the chiral center at C2 creating a diastereotopic environment) between δ 1.0 - 1.3 ppm.
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FT-IR: The successful closure of the ring is confirmed by the complete absence of the strong carbonyl (C=O) stretch of the starting aldehyde at ~1690 cm⁻¹ and the absence of the broad O-H/N-H stretches from the amino alcohol. Strong C-O-C stretching bands will appear in the 1050–1150 cm⁻¹ region.
References
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National Center for Biotechnology Information (PubChem). "3,4,4-Trimethyloxazolidine | C6H13NO | CID 62271." Retrieved from: [Link]
- Google Patents. "US20200299521A1 - Peptide-containing antimicrobial coating compositions.
